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Abstract
Thiocarbanilide, a symmetrical diarylthiourea, serves as a versatile scaffold in medicinal

chemistry and a key intermediate in various industrial applications. This technical guide

provides a comprehensive overview of thiocarbanilide, including its fundamental chemical

properties, detailed synthesis protocols, and its burgeoning role in drug discovery and

development. Particular emphasis is placed on its derivatives exhibiting antimicrobial and

anticancer activities, with a summary of their quantitative biological data. Experimental

methodologies for synthesis and biological evaluation are detailed to facilitate further research

and application in the field.

Introduction
Thiocarbanilide, also known as 1,3-diphenyl-2-thiourea, is an organic compound with the

chemical formula C13H12N2S.[1][2] Historically, it gained prominence as a vulcanization

accelerator in the rubber industry.[1] However, the focus of contemporary research has shifted

towards its utility as a pharmacophore in the design of novel therapeutic agents. The thiourea

moiety (S=C(NH)2) is a critical structural feature in a multitude of biologically active

compounds, demonstrating a wide array of pharmacological effects, including antibacterial,

antifungal, antiviral, and anticancer properties. This guide aims to provide a detailed technical

resource for professionals engaged in the research and development of thiocarbanilide and

its derivatives.
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Chemical and Physical Properties
Thiocarbanilide is a white to off-white crystalline powder with a bitter taste.[3] Its core

structure consists of a central thiocarbonyl group bonded to two aniline moieties.

Molecular Structure:

Molecular Structure of Thiocarbanilide

Table 1: Physicochemical Properties of Thiocarbanilide

Property Value Reference

CAS Number 102-08-9 [1][2][4][5][6][7]

Molecular Formula C13H12N2S [3][4][6]

Molecular Weight 228.31 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 151-154 °C [4][5]

Boiling Point 348.7 °C at 760 mmHg [4][5]

Density 1.284 g/cm³ [4][5]

Water Solubility <0.01 g/100 mL at 19 °C [4][5]

SMILES
S=C(NC1=CC=CC=C1)NC1=

CC=CC=C1
[6]

InChI Key
FCSHMCFRCYZTRQ-

UHFFFAOYSA-N
[6]

Synthesis of Thiocarbanilide and Its Derivatives
The classical synthesis of thiocarbanilide involves the reaction of aniline with carbon disulfide.

[1] Various modifications to this method have been developed to improve yield and purity.
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General Synthesis of Thiocarbanilide
A common method involves refluxing aniline and carbon disulfide, often in the presence of a

base or a diluent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b123260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis of Thiocarbanilide

Reactants Reaction Conditions

Work-up

Aniline (2 eq.)

Reflux (6-12 hours)

Carbon Disulfide (1 eq.)

Distill to remove unreacted CS2

Organic Solvent (e.g., Benzene)

Cool to crystallize Thiocarbanilide

Filter and dry the crystals

Thiocarbanilide
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Simplified Kinase Inhibition by a Thiocarbanilide Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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